Cas no 19801-06-0 (2(1H)-Quinoxalinone,6-amino-3,4-dihydro-3-methyl-)

• Product name: 2(1H)-Quinoxalinone,6-amino-3,4-dihydro-3-methyl-
• CAS No: 19801-06-0
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 123776
• PubChem ID: 45099689

2(1H)-Quinoxalinone,6-amino-3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,6-amino-3,4-dihydro-3-methyl-
• 6-AMINO-3-METHYL-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
• 2-Quinoxalinol,6-amino-3,4-dihydro-3-methyl-(8CI)
• 5-METHYL-2-OXO-3-PROPYLPYRAZINE-1(2H)-CARBONITRILE
• 6-amino-3-methyl-3,4-dihydro-1H-quinoxalin-2-one
• 6-Amino-3,4-dihydro-3-methyl-2-quinoxalinol
• 6-Amino-3,4-dihydro-3-methyl-quinoxalin-2(1H)-one
• 19801-06-0
• DTXSID90668057
• 6-amino-3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• AKOS025120491

• Inchi： InChI=1S/C9H11N3O/c1-5-9(13)12-7-3-2-6(10)4-8(7)11-5/h2-5,11H,10H2,1H3,(H,12,13)
• InChI Key： RAJUFUMGKYBRJO-UHFFFAOYSA-N
• SMILES： NC1C=CC2N=C(C(NC=2C=1)C)O

Computed Properties

• Exact Mass: 177.09033
• Monoisotopic Mass: 177.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 70.64